Cas no 137641-17-9 (2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-)
137641-17-9 structure
Product Name:2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
CAS No:137641-17-9
MF:C19H11F5N2O2
MW:394.294862031937
CID:1245394
PubChem ID:76851134
Update Time:2025-04-20
2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
- 137641-17-9
-
- Inchi: 1S/C19H11F5N2O2/c20-13-6-2-7-14(21)17(13)26-18(27)15-8-3-9-16(25-15)28-12-5-1-4-11(10-12)19(22,23)24/h1-10H,(H,26,27)
- InChI Key: REPCYBTZRHERMJ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)OC1=CC=CC(C(NC2C(=CC=CC=2F)F)=O)=N1)(F)F
Computed Properties
- Exact Mass: 394.07413
- Monoisotopic Mass: 394.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 523
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.2A^2
- XLogP3: 5
Experimental Properties
- PSA: 51.22
2-Pyridinecarboxamide,N-(2,6-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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